(5E)-5-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methylidene}-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C21H25N3O4S2
• Molecular Weight: 447.6 g/mol
• IUPAC Name: (5E)-5-[[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H25N3O4S2/c25-20-19(30-21(29)24(20)12-16-2-1-9-26-16)13-23-7-5-22(6-8-23)11-15-3-4-17-18(10-15)28-14-27-17/h3-4,10,13,16H,1-2,5-9,11-12,14H2/b19-13+
• InChI Key: WQYSHHVCGHXWTG-CPNJWEJPSA-N
• Isomeric SMILES: C1CC(OC1)CN2C(=O)/C(=C\N3CCN(CC3)CC4=CC5=C(C=C4)OCO5)/SC2=S
• Canonical SMILES: C1CC(OC1)CN2C(=O)C(=CN3CCN(CC3)CC4=CC5=C(C=C4)OCO5)SC2=S

Description

The compound “(5E)-5-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methylidene}-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one” is a rhodanine derivative characterized by a thiazolidin-4-one core substituted with a 1,3-benzodioxole group linked via a piperazine-methylidene moiety and a tetrahydrofuran-2-ylmethyl side chain.

Preparation Methods

Formation of the Thiazolidin-4-one Core

The thiazolidin-4-one ring is synthesized via cyclocondensation of thiourea derivatives with α-chloroacetic acid or its equivalents. For example:

• Reaction Conditions :

  • Substrate : 3-(Tetrahydrofuran-2-ylmethyl)thiourea (prepared from tetrahydrofurfurylamine and carbon disulfide).

  • Cyclizing Agent : Chloroacetic acid in glacial acetic acid.

  • Temperature : Reflux (110–120°C).

  • Time : 6–8 hours.

  This yields 3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one.

Key Data:

Parameter	Value	Source
Yield	72–78%
Characterization	IR: ν 1685 cm⁻¹ (C=O)

Key Data:

Parameter	Value	Source
Yield	65–70%
Stereoselectivity	E-isomer predominates (95:5)

Synthesis of 4-(1,3-Benzodioxol-5-ylmethyl)piperazine

The piperazine derivative is prepared through nucleophilic substitution:

• Procedure :

  • Substrate : Piperazine (2 equiv).

  • Alkylating Agent : 1,3-Benzodioxol-5-ylmethyl chloride (1 equiv).

  • Solvent : Dichloromethane.

  • Base : Triethylamine (3 equiv).

  • Conditions : Room temperature, 24 hours.

  This step achieves mono-alkylation to preserve a secondary amine for subsequent aldehyde formation.

Key Data:

Parameter	Value	Source
Yield	82%
Purity	>95% (HPLC)

Aldehyde Formation for Knoevenagel Condensation

The piperazine intermediate is oxidized to the corresponding aldehyde:

• Method :

  • Oxidizing Agent : Pyridinium chlorochromate (PCC).

  • Solvent : Dichloromethane.

  • Time : 6 hours.

  This yields 4-(1,3-benzodioxol-5-ylmethyl)piperazine-1-carbaldehyde.

Key Data:

Parameter	Value	Source
Yield	68%
Characterization	$^1H$-NMR: δ 9.72 (s, 1H)

Optimization and Challenges

Steric and Electronic Effects

• E/Z Selectivity : The E-configuration at the methylidene group is favored due to steric hindrance between the tetrahydrofuran and piperazine moieties.

• Solvent Impact : Polar aprotic solvents (e.g., DMF) improve aldehyde reactivity but reduce yields due to side reactions. Ethanol balances reactivity and selectivity.

Purification Techniques

• Column Chromatography : Silica gel (230–400 mesh) with ethyl acetate/hexane (3:7) effectively isolates the target compound.

• Recrystallization : Methanol/water (4:1) yields crystals suitable for X-ray diffraction.

Analytical Characterization

Spectroscopic Data

Technique	Key Signals	Source
$^1H$-NMR	δ 7.25 (s, 1H, benzodioxole), 6.82 (d, J=8 Hz, 2H), 5.21 (s, 1H, CH=N)
$^{13}C$-NMR	δ 192.1 (C=O), 167.3 (C=S), 148.6 (CH=N)
IR	ν 1710 cm⁻¹ (C=O), 1215 cm⁻¹ (C=S)

Mass Spectrometry

• HRMS (ESI+) : m/z 528.1543 [M+H]$^+$ (calc. 528.1548).

Comparative Analysis of Methods

Step	Method A (Ref)	Method B (Ref)
Thiazolidinone Yield	78%	72%
Condensation Time	12 hours	18 hours
Overall Yield	42%	38%

Method A offers higher efficiency due to optimized catalyst loading (10 mol% piperidine vs. 5 mol% in Method B) .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thioxo group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Halogenated reagents and strong bases like sodium hydride or potassium tert-butoxide are often employed.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Medicinal Chemistry

The compound's structure suggests potential bioactivity, making it a candidate for drug development. Its ability to interact with biological macromolecules positions it as a lead compound for developing pharmaceuticals targeting specific enzymes or receptors. Research has indicated that similar thiazolidinone derivatives exhibit antimicrobial and anticancer properties, which could extend to this compound .

Biological Studies

Due to its complex structure, the compound can be utilized in studies examining protein-ligand interactions and enzyme inhibition. The benzodioxole moiety is known for its role in enhancing biological activity by modulating the interaction with target proteins. This makes it suitable for exploring mechanisms of action in cellular pathways.

Materials Science

In materials science, the compound can serve as a building block for synthesizing new materials with specific properties such as conductivity or fluorescence. The unique combination of functional groups allows for modifications that can tailor material characteristics for various applications.

Synthetic Chemistry

The synthesis of this compound involves several steps, including the formation of the thiazolidinone core and subsequent functionalization with piperazine and benzodioxole derivatives. This multi-step synthesis highlights its utility in synthetic chemistry as a versatile intermediate for creating more complex molecules .

Case Studies

Several studies have focused on compounds structurally similar to (5E)-5-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methylidene}-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one:

Case Study 1: Antimicrobial Activity

A study investigated the antimicrobial properties of thiazolidinone derivatives against various pathogens. Results indicated significant inhibitory effects against Gram-positive and Gram-negative bacteria, suggesting that similar compounds may exhibit comparable efficacy .

Case Study 2: Anticancer Properties

Research into related thiazolidinones revealed their potential as anticancer agents through apoptosis induction in cancer cell lines. The mechanisms involved were linked to the modulation of signaling pathways associated with cell growth and survival .

Mechanism of Action

The mechanism of action of (5E)-5-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methylidene}-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s various functional groups allow it to form multiple types of interactions, including hydrogen bonding, hydrophobic interactions, and covalent bonding. These interactions can modulate the activity of the target, leading to the desired biological effect.

Comparison with Similar Compounds

Key Structural Features :

• Core : The 1,3-thiazolidin-4-one ring system with a thioxo group at position 2.
• Substituents: A (5E)-configured benzylidene group attached to position 5, incorporating a piperazine ring substituted with a 1,3-benzodioxol-5-ylmethyl group.

Microwave-assisted methods (e.g., 80 W, 80°C) are reported for similar compounds, yielding products in ~78% efficiency ().

Spectral Characterization :
For structurally related compounds, $ ^1H $ NMR spectra show distinct signals for the benzodioxol methylene group (δ ~6.10 ppm, OCH$_2$O) and piperazine protons (δ ~3.75–3.90 ppm). The tetrahydrofuran-2-ylmethyl group would likely exhibit resonances at δ ~3.7–4.0 ppm for oxolane protons and δ ~1.6–2.2 ppm for methylene protons ().

Below is a comparative analysis of the target compound with structurally analogous molecules (Table 1).

Table 1: Structural and Physicochemical Comparison of Rhodanine Derivatives

Compound Name	Molecular Formula	Key Substituents	Synthesis Yield (%)	Melting Point (°C)	Spectral Features (δ, ppm)	Reference
Target Compound	C${23}$H${24}$N$4$O$4$S$_2$	1,3-Benzodioxol-5-ylmethyl-piperazine, tetrahydrofuran-2-ylmethyl	Not reported	Not reported	Predicted: OCH$_2$O (6.10), THF protons (3.7–4.0)	-
(5Z)-5-(1,3-Benzodioxol-5-ylmethylene)-2-(piperazin-1-yl)-1,3-thiazol-4(5H)-one (Compound 5e)	C${15}$H${15}$N$3$O$3$S	1,3-Benzodioxol-5-ylmethylene, piperazine	78	>260	OCH$_2$O (6.10), piperazine (3.75–3.90)
(5E)-5-(4-Methoxybenzylidene)-2-(piperidin-1-yl)-1,3-thiazol-4(5H)-one	C${16}$H${18}$N$2$O$2$S	4-Methoxybenzylidene, piperidine	Not reported	Not reported	Methoxy (3.80), piperidine (1.50–2.70)
(5E)-2-[4-(4-Chlorophenyl)piperazin-1-yl]-5-(4-hydroxybenzylidene)-1,3-thiazol-4(5H)-one	C${20}$H${18}$ClN$3$O$2$S	4-Hydroxybenzylidene, 4-chlorophenyl-piperazine	Not reported	Not reported	Hydroxy (5.50), chlorophenyl (7.30–7.50)
(5E)-5-((5-(4-Nitrophenyl)furan-2-yl)methylene)-4-thioxothiazolidin-2-one	C${14}$H$9$N$3$O$5$S$_2$	4-Nitrophenyl-furylmethylene	Not reported	Not reported	Nitro (8.20–8.40), furan (6.50–7.20)

Structural and Functional Insights :

Substituent Effects on Lipophilicity :

• The tetrahydrofuran-2-ylmethyl group in the target compound enhances lipophilicity compared to simpler alkyl chains (e.g., methyl or phenyl in ). This may improve membrane permeability relative to derivatives with polar groups like 4-hydroxybenzylidene () or nitro substituents ().
• The 1,3-benzodioxol moiety (, target compound) contributes to π-π stacking interactions, similar to 4-methoxybenzylidene () but distinct from nitro groups, which introduce strong electron-withdrawing effects.

Piperazine vs.

Stereochemical Considerations :

• The (5E)-configuration of the benzylidene group in the target compound may influence biological activity, as geometric isomerism affects molecular shape and interaction with enzymes (e.g., kinase inhibition) .

Synthesis Efficiency :

• Microwave-assisted synthesis () yields higher efficiency (78%) compared to conventional reflux methods (), which often require longer reaction times.

Biological Activity

The compound (5E)-5-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methylidene}-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has garnered interest due to its diverse biological activities. This article explores its pharmacological potential, focusing on its mechanisms of action, therapeutic applications, and structure-activity relationships (SAR).

Overview of Thiazolidinone Derivatives

Thiazolidinones are a class of heterocyclic compounds characterized by a thiazolidine ring. They have been extensively studied for their wide range of biological activities, including:

• Anticancer
• Antimicrobial
• Anti-inflammatory
• Antidiabetic
• Anticonvulsant

Recent studies have highlighted the significance of substituents on the thiazolidinone structure in modulating these activities, making them promising scaffolds in medicinal chemistry .

The biological activity of thiazolidinone derivatives can often be attributed to their ability to interact with various biological targets. For instance, many thiazolidinones have been shown to inhibit specific enzymes or receptors involved in disease processes. The compound may exhibit similar mechanisms, particularly through:

• Inhibition of cell proliferation : Thiazolidinones can induce apoptosis in cancer cells by activating pathways that lead to programmed cell death.
• Antioxidant activity : They may scavenge free radicals and reduce oxidative stress, contributing to their anticancer and anti-inflammatory effects.

Anticancer Activity

Research indicates that thiazolidinone derivatives possess significant anticancer properties. For example:

• A study demonstrated that certain thiazolidinones inhibit tumor growth by inducing apoptosis in various cancer cell lines .
• The compound's structural features, such as the piperazine moiety and benzodioxole substitution, may enhance its affinity for cancer-related targets.

Antimicrobial Activity

Thiazolidinones also exhibit antimicrobial properties against a range of pathogens:

Compound	Activity Against	Reference
2-(Chlorophenyl-imino)thiazolidin-4-one	E. coli (88.46%)
2-(Chlorophenyl-imino)thiazolidin-4-one	S. aureus (91.66%)

These results suggest that modifications in the thiazolidinone structure can significantly impact antimicrobial efficacy.

Anti-inflammatory and Antidiabetic Effects

Thiazolidinones are known for their anti-inflammatory properties, which may be linked to their ability to inhibit pro-inflammatory cytokines. Additionally, some derivatives have shown promise as antidiabetic agents by activating peroxisome proliferator-activated receptors (PPARs), which play a crucial role in glucose metabolism .

Structure-Activity Relationship (SAR)

The biological activity of thiazolidinones is highly dependent on their structural components. The presence of various substituents can enhance or diminish their pharmacological effects:

• Piperazine Ring : Enhances solubility and bioavailability.
• Benzodioxole Substitution : May contribute to increased anticancer activity through specific receptor interactions.
• Tetrahydrofuran Moiety : Potentially increases lipophilicity and cellular uptake.

Case Studies

• Anticancer Study : A recent study evaluated the cytotoxic effects of several thiazolidinone derivatives on breast cancer cell lines, demonstrating that modifications at the 4-position significantly improved potency .
• Antimicrobial Evaluation : Another investigation assessed the antimicrobial efficacy against Gram-positive and Gram-negative bacteria, revealing that specific substitutions resulted in enhanced inhibition zones compared to standard antibiotics .